Cas no 1855891-10-9 (2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid)

• Product Name: 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• CAS No: 1855891-10-9
• MF: C₁₀H₁₃F₃N₂O₂
• MW: 250.217633008957
• CID: 6295792
• PubChem ID: 119053481
• Update Time: 2025-10-23

2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-233220
• DTXSID701188135
• 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoicacid
• 1855891-10-9
• AKOS030247579
• 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid
• 1H-Pyrazole-1-acetic acid, alpha,5-diethyl-3-(trifluoromethyl)-
• 2-[5-ETHYL-3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]BUTANOIC ACID

• Inchi： 1S/C10H13F3N2O2/c1-3-6-5-8(10(11,12)13)14-15(6)7(4-2)9(16)17/h5,7H,3-4H2,1-2H3,(H,16,17)
• InChI Key： XZMWNVOEHOFXBQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)N(C(C(=O)O)CC)N=1)(F)F

Computed Properties

• Exact Mass: 250.09291215g/mol
• Monoisotopic Mass: 250.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid

2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid (CAS No. 1855891-10-9): A Comprehensive Overview

2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid (CAS No. 1855891-10-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid is characterized by a pyrazole ring substituted with an ethyl group and a trifluoromethyl group, along with a butanoic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects were attributed to the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

The pharmacokinetic profile of 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its low toxicity in animal models further support its potential for clinical translation.

The synthetic route for 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid has been optimized to ensure high yields and purity. The synthesis typically involves the reaction of 3-trifluoromethylpyrazole with an appropriate alkylating agent followed by esterification and subsequent hydrolysis to yield the final carboxylic acid product. This efficient synthetic method facilitates large-scale production for preclinical and clinical studies.

In conclusion, 2-[5-Ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoic acid (CAS No. 1855891-10-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide deeper insights into its mechanisms of action and clinical utility.